Cas no 1226434-38-3 (4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile)

4-(2-Bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carbonitrile is a structurally complex heterocyclic compound featuring a benzothiazine core with a 1,1-dioxo moiety, enhancing its electronic properties. The presence of a bromo and methyl substituent on the phenyl ring, along with a fluoro group and carbonitrile functionality, contributes to its reactivity and potential utility in pharmaceutical or agrochemical applications. This compound’s well-defined molecular architecture makes it a valuable intermediate in organic synthesis, particularly for constructing biologically active molecules. Its high purity and stability under standard conditions ensure reliable performance in research and industrial settings.

4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile structure

1226434-38-3 structure

Product Name:4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

CAS No:1226434-38-3

MF:C₁₆H₁₀BrFN₂O₂S

MW:393.230205059052

CID:5401885

Update Time:2025-10-31

4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4H-1,4-Benzothiazine-2-carbonitrile, 4-(2-bromo-4-methylphenyl)-6-fluoro-, 1,1-dioxide
- 4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile
- Inchi： 1S/C16H10BrFN2O2S/c1-10-2-4-14(13(17)6-10)20-9-12(8-19)23(21,22)16-5-3-11(18)7-15(16)20/h2-7,9H,1H3
- InChI Key： RJLKFLAIGAJJOE-UHFFFAOYSA-N
- SMILES： S1(=O)(=O)C2=CC=C(F)C=C2N(C2=CC=C(C)C=C2Br)C=C1C#N

Experimental Properties

Density: 1.73±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 528.6±50.0 °C(Predicted)
pka: -8.78±0.40(Predicted)

4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3398-4378-2μmol	4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile	1226434-38-3	2μmol	$57.0	2023-09-10
Life Chemicals	F3398-4378-5μmol	4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile	1226434-38-3	5μmol	$63.0	2023-09-10
Life Chemicals	F3398-4378-10μmol	4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile	1226434-38-3	10μmol	$69.0	2023-09-10
Life Chemicals	F3398-4378-1mg	4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile	1226434-38-3	1mg	$54.0	2023-09-10
Life Chemicals	F3398-4378-2mg	4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile	1226434-38-3	2mg	$59.0	2023-09-10
Life Chemicals	F3398-4378-3mg	4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile	1226434-38-3	3mg	$63.0	2023-09-10
Life Chemicals	F3398-4378-4mg	4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile	1226434-38-3	4mg	$66.0	2023-09-10
Life Chemicals	F3398-4378-5mg	4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile	1226434-38-3	5mg	$69.0	2023-09-10
Life Chemicals	F3398-4378-10mg	4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile	1226434-38-3	10mg	$79.0	2023-09-10
Life Chemicals	F3398-4378-15mg	4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile	1226434-38-3	15mg	$89.0	2023-09-10

4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile Related Literature

1. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

Additional information on 4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

Research Brief on 4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS: 1226434-38-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS: 1226434-38-3) as a promising compound with potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and potential clinical relevance.

The compound, characterized by its unique benzothiazine core and functionalized with bromo, fluoro, and cyano groups, has been the subject of extensive investigation due to its structural novelty and pharmacological potential. Recent studies have explored its role as a modulator of key biological pathways, particularly in the context of inflammatory and oncogenic signaling. The presence of the 1,1-dioxo moiety enhances its stability and bioavailability, making it a viable candidate for further drug development.

In vitro and in vivo studies have demonstrated that 4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile exhibits potent inhibitory effects on specific kinase targets, including those implicated in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound effectively suppresses the activity of protein kinase C (PKC) isoforms, which are often dysregulated in various malignancies. These findings suggest its potential as a lead compound for the development of novel anticancer therapies.

Further research has also highlighted the compound's anti-inflammatory properties. A recent preclinical study demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are critical mediators of chronic inflammatory diseases. This dual functionality—targeting both oncogenic and inflammatory pathways—positions the compound as a versatile therapeutic agent with broad applicability.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Current efforts are focused on structural modifications to enhance selectivity and reduce toxicity. Collaborative research initiatives between academic institutions and pharmaceutical companies are underway to advance the compound into clinical trials, with preliminary data expected within the next two years.

In conclusion, 4-(2-bromo-4-methylphenyl)-6-fluoro-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and structural uniqueness underscore its potential as a therapeutic agent. Continued investigation and development are essential to fully realize its clinical benefits and address existing limitations.